Cas no 2227900-03-8 ((2S)-1-amino-3,3-difluorobutan-2-ol)

• Product Name: (2S)-1-amino-3,3-difluorobutan-2-ol
• CAS No: 2227900-03-8
• MF: C₄H₉F₂NO
• MW: 125.117168188095
• CID: 6304112
• PubChem ID: 165632109
• Update Time: 2025-05-22

(2S)-1-amino-3,3-difluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1944303
• 2227900-03-8
• (2S)-1-amino-3,3-difluorobutan-2-ol

• Inchi： 1S/C4H9F2NO/c1-4(5,6)3(8)2-7/h3,8H,2,7H2,1H3/t3-/m0/s1
• InChI Key： ZYGRRLAIWNYDKA-VKHMYHEASA-N
• SMILES： FC(C)([C@H](CN)O)F

Computed Properties

• Exact Mass: 125.06522023g/mol
• Monoisotopic Mass: 125.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-1-amino-3,3-difluorobutan-2-ol

Compound CAS No. 2227900-03-8: (2S)-1-Amino-3,3-Difluorobutan-2-Ol

The compound with CAS No. 2227900-03-8, commonly referred to as (2S)-1-amino-3,3-difluorobutan-2-ol, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The (S)-configuration at the second carbon atom plays a critical role in determining its stereochemical behavior, which is essential for its biological activity.

Recent studies have highlighted the importance of fluorine substitution in organic molecules, particularly in enhancing pharmacokinetic properties such as bioavailability and metabolic stability. In the case of (2S)-1-amino-3,3-difluorobutan-2-ol, the two fluorine atoms at the third carbon position contribute to its distinct electronic environment and steric effects. These properties make it a valuable intermediate in the synthesis of more complex molecules, including potential therapeutic agents.

The synthesis of (2S)-1-amino-3,3-difluorobutan-2-ol involves a multi-step process that typically begins with the preparation of a suitable precursor. One common approach is the fluorination of a diol intermediate, followed by stereochemical resolution to obtain the desired enantiomer. The stereochemistry of the compound is crucial, as it directly influences its interaction with biological targets such as enzymes or receptors.

From a pharmacological perspective, (2S)-1-amino-3,3-difluorobutan-2-ol has been explored for its potential as a chiral building block in drug design. Its amino alcohol functionality makes it an attractive candidate for constructing bioactive molecules with specific stereochemical requirements. Recent research has demonstrated its utility in the synthesis of β-lactam antibiotics and other peptide-based drugs.

In addition to its role as an intermediate, (2S)-1-amino-3,3-difluorobutan-2-ol has also been studied for its own biological activity. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. However, further investigations are required to fully understand its mechanism of action and safety profile.

The compound's physical properties are also noteworthy. Its molecular weight is approximately 146 g/mol, and it exists as a white crystalline solid under standard conditions. The presence of hydroxyl and amino groups contributes to its solubility in polar solvents such as water and ethanol. Its melting point is around 155°C, and it is relatively stable under normal storage conditions.

From an analytical standpoint, (2S)-1-amino-3,3-difluorobutan-2-ol can be characterized using various spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These methods provide insights into its molecular structure and purity, which are critical for ensuring consistent quality in pharmaceutical applications.

In conclusion, (2S)-1-amino-3,3-difluorobutan-2-ol is a versatile compound with promising applications in organic synthesis and drug discovery. Its unique combination of stereochemistry and functional groups makes it a valuable tool for researchers in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in the development of innovative therapeutic solutions.